1-(2-chlorophenyl)-N-(3,4-dimethoxyphenyl)methanesulfonamide

• IUPAC Name: 1-(2-chlorophenyl)-N-(3,4-dimethoxyphenyl)methanesulfonamide
• InChI: InChI=1S/C15H16ClNO4S/c1-20-14-8-7-12(9-15(14)21-2)17-22(18,19)10-11-5-3-4-6-13(11)16/h3-9,17H,10H2,1-2H3
• InChI Key: ANUNENQTYAQLTR-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)NS(=O)(=O)CC2=CC=CC=C2Cl)OC
• Molecular Formula: C15H16ClNO4S
• Molecular Weight: 341.8 g/mol

Description

1-(2-chlorophenyl)-N-(3,4-dimethoxyphenyl)methanesulfonamide is an organic compound with a complex structure that includes a chlorophenyl group and a dimethoxyphenyl group connected by a methanesulfonamide linkage

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-(2-chlorophenyl)-N-(3,4-dimethoxyphenyl)methanesulfonamide typically involves the reaction of 2-chlorophenylamine with 3,4-dimethoxybenzenesulfonyl chloride under controlled conditions. The reaction is usually carried out in the presence of a base such as triethylamine to neutralize the hydrochloric acid formed during the reaction. The reaction mixture is then purified using techniques such as recrystallization or column chromatography to obtain the desired product in high purity.

Industrial Production Methods

On an industrial scale, the production of this compound may involve similar synthetic routes but with optimizations for large-scale synthesis. This includes the use of automated reactors, continuous flow systems, and advanced purification methods to ensure consistent quality and yield.

Chemical Reactions Analysis

Types of Reactions

1-(2-chlorophenyl)-N-(3,4-dimethoxyphenyl)methanesulfonamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or chromium trioxide.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride or sodium borohydride.

Substitution: The compound can undergo nucleophilic substitution reactions, particularly at the chlorophenyl group, using reagents such as sodium methoxide or potassium tert-butoxide.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic or neutral conditions.

Reduction: Lithium aluminum hydride in dry ether or sodium borohydride in methanol.

Substitution: Sodium methoxide in methanol or potassium tert-butoxide in dimethyl sulfoxide.

Major Products Formed

Oxidation: Formation of sulfonic acids or sulfoxides.

Reduction: Formation of amines or alcohols.

Substitution: Formation of substituted derivatives with various functional groups.

Scientific Research Applications

1-(2-chlorophenyl)-N-(3,4-dimethoxyphenyl)methanesulfonamide has several applications in scientific research:

Chemistry: Used as a building block in the synthesis of more complex organic molecules.

Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Explored as a potential therapeutic agent due to its unique chemical structure and biological activity.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 1-(2-chlorophenyl)-N-(3,4-dimethoxyphenyl)methanesulfonamide involves its interaction with specific molecular targets and pathways. The compound can bind to enzymes or receptors, altering their activity and leading to various biological effects. The exact molecular targets and pathways depend on the specific application and the biological system being studied.

Comparison with Similar Compounds

Similar Compounds

2-chloro-3’,4’-dimethoxybenzil: A related compound with similar structural features but different functional groups.

3,4-dimethoxy-2’-chlorobenzil: Another similar compound with variations in the positioning of the functional groups.

Uniqueness

1-(2-chlorophenyl)-N-(3,4-dimethoxyphenyl)methanesulfonamide is unique due to its specific combination of functional groups, which confer distinct chemical and biological properties. This uniqueness makes it a valuable compound for various research applications and distinguishes it from other similar compounds.